Cas no 40324-49-0 (2-Tetrahydro-2-furanylphenol)

• Product Name: 2-Tetrahydro-2-furanylphenol
• CAS No: 40324-49-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3478085
• PubChem ID: 14046876
• Update Time: 2025-10-12

2-Tetrahydro-2-furanylphenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-(TETRAHYDRO-2-FURANYL)-
• 2-Tetrahydro-2-furanylphenol
• SCHEMBL2557814
• DB-127342
• 2-(tetrahydro-2-furanyl)phenol
• AKOS005264245
• 2-(tetrahydrofuran-2-yl)phenol
• NGIMVPGMYWVCAE-UHFFFAOYSA-N
• 2-(oxolan-2-yl)phenol
• 40324-49-0

• Inchi： 1S/C10H12O2/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-2,4-5,10-11H,3,6-7H2
• InChI Key： NGIMVPGMYWVCAE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1CCCO1

Computed Properties

• Exact Mass: 164.083729621Da
• Monoisotopic Mass: 164.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-Tetrahydro-2-furanylphenol

Introduction to 2-Tetrahydro-2-furanylphenol (CAS No. 40324-49-0)

2-Tetrahydro-2-furanylphenol, also known by its CAS number 40324-49-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a tetrahydrofuran ring with a phenolic group. The combination of these functional groups imparts 2-Tetrahydro-2-furanylphenol with a range of interesting chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of 2-Tetrahydro-2-furanylphenol (C₉H₁₀O₂) is notable for its aromatic phenol moiety and the cyclic ether functionality of the tetrahydrofuran ring. This structure provides a platform for diverse chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidative processes. These reactions are crucial in the synthesis of more complex molecules, such as those used in drug discovery and development.

In recent years, the study of 2-Tetrahydro-2-furanylphenol has been enriched by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the reactivity and stability of the compound under various conditions, facilitating its use in synthetic pathways. For instance, density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity sites of 2-Tetrahydro-2-furanylphenol, guiding the design of efficient synthetic routes.

The biological activity of 2-Tetrahydro-2-furanylphenol has also been a subject of extensive research. Studies have shown that this compound exhibits antioxidant properties, which are attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. The antioxidant potential of 2-Tetrahydro-2-furanylphenol makes it a promising candidate for therapeutic applications.

Beyond its antioxidant properties, 2-Tetrahydro-2-furanylphenol has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Tetrahydro-2-furanylphenol could be useful in managing inflammatory conditions and related diseases.

In the pharmaceutical industry, 2-Tetrahydro-2-furanylphenol serves as an important building block for the synthesis of drugs with diverse therapeutic applications. For example, it has been used in the development of antiviral agents, where its unique structure contributes to enhanced binding affinity to viral targets. Additionally, the compound's ability to undergo selective functionalization reactions makes it a valuable intermediate in the synthesis of prodrugs and drug delivery systems.

The safety profile of 2-Tetrahydro-2-furanylphenol is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, 2-Tetrahydro-2-furanylphenol (CAS No. 40324-49-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure endows it with a range of properties that make it an attractive candidate for further exploration in areas such as drug discovery, antioxidant therapy, and anti-inflammatory treatments. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further cementing its importance in the field of chemistry and beyond.